Cas no 2172603-39-1 (ethyl 2-(1-cyclopropyl-4-methyl-1H-pyrazol-5-yl)acetate)

• Product Name: ethyl 2-(1-cyclopropyl-4-methyl-1H-pyrazol-5-yl)acetate
• CAS No: 2172603-39-1
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5922037
• PubChem ID: 132398825
• Update Time: 2025-10-28

ethyl 2-(1-cyclopropyl-4-methyl-1H-pyrazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-cyclopropyl-4-methyl-1H-pyrazol-5-yl)acetate
• EN300-1660965
• 2172603-39-1

• Inchi： 1S/C11H16N2O2/c1-3-15-11(14)6-10-8(2)7-12-13(10)9-4-5-9/h7,9H,3-6H2,1-2H3
• InChI Key： JLGRABUFJKEVRM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=C(C)C=NN1C1CC1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1Ų

Additional information on ethyl 2-(1-cyclopropyl-4-methyl-1H-pyrazol-5-yl)acetate

Ethyl 2-(1-Cyclopropyl-4-Methyl-1H-Pyrazol-5-Yl)Acetate: A Comprehensive Overview

Ethyl 2-(1-cyclopropyl-4-methyl-1H-pyrazol-5-yl)acetate, with the CAS number 2172603-39-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. The pyrazole ring in this molecule is a key structural feature, contributing to its unique chemical properties and potential applications in drug discovery.

The cyclopropyl group attached to the pyrazole ring introduces additional strain and rigidity, which can enhance the molecule's stability and bioavailability. Recent studies have highlighted the importance of such structural modifications in improving the pharmacokinetic profiles of pyrazole-based compounds. For instance, researchers have demonstrated that the presence of a cyclopropyl substituent can significantly influence the compound's ability to penetrate cellular membranes, making it a promising candidate for targeted drug delivery systems.

Another notable feature of ethyl 2-(1-cyclopropyl-4-methyl-1H-pyrazol-5-yl)acetate is the methyl group at position 4 of the pyrazole ring. This substitution not only increases the molecule's lipophilicity but also plays a crucial role in modulating its interactions with biological targets. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of such compounds with various protein targets, providing valuable insights into their potential therapeutic applications.

From a synthetic perspective, ethyl 2-(1-cyclopropyl-4-methyl-1H-pyrazol-5-yl)acetate can be synthesized through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis route often depends on the availability of starting materials and the desired purity of the final product. For example, a recent study reported a highly efficient method involving a palladium-catalyzed cross-coupling reaction, which significantly reduced the number of steps required for synthesis while maintaining high yields.

In terms of biological activity, ethyl 2-(1-cyclopropyl-4-methyl-1H-pyrazol-5-yl)acetate has shown promising results in preclinical studies. It has been demonstrated to exhibit potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to inhibit key enzymes involved in inflammatory pathways has been validated through both in vitro and in vivo experiments.

One area where this compound has garnered significant attention is its potential application in cancer therapy. Recent research has revealed that ethyl 2-(1-cyclopropyl-4-methyl-1H-pyrazol-5-yl)acetate can induce apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. These findings suggest that it could serve as a lead compound for developing novel anticancer agents with improved efficacy and reduced side effects.

Another intriguing aspect of this compound is its role as a precursor for more complex molecular architectures. By modifying the substituents on the pyrazole ring or altering the ester group, chemists can generate derivatives with tailored properties for specific applications. For example, replacing the ethoxy group with other ester functionalities has been shown to enhance solubility and improve pharmacokinetic profiles.

In conclusion, ethyl 2-(1-cyclopropyl-4-methyl-1H-pyrazol-5-Yl)acetate represents a valuable addition to the arsenal of pyrazole-based compounds being explored for therapeutic purposes. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a promising candidate for future drug development efforts. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.